Cas no 2680871-95-6 (1-(2,2,2-trifluoroacetyl)-8-thia-1-azaspiro4.5decane-4-carboxylic acid)

• Product Name: 1-(2,2,2-trifluoroacetyl)-8-thia-1-azaspiro4.5decane-4-carboxylic acid
• CAS No: 2680871-95-6
• MF: C₁₁H₁₄F₃NO₃S
• MW: 297.293972492218
• CID: 5635551
• PubChem ID: 165934473
• Update Time: 2025-06-30

1-(2,2,2-trifluoroacetyl)-8-thia-1-azaspiro4.5decane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-trifluoroacetyl)-8-thia-1-azaspiro[4.5]decane-4-carboxylic acid
• EN300-28289642
• 2680871-95-6
• 1-(2,2,2-trifluoroacetyl)-8-thia-1-azaspiro4.5decane-4-carboxylic acid

• Inchi： 1S/C11H14F3NO3S/c12-11(13,14)9(18)15-4-1-7(8(16)17)10(15)2-5-19-6-3-10/h7H,1-6H2,(H,16,17)
• InChI Key： SPMAASZSNRJVQR-UHFFFAOYSA-N
• SMILES： S1CCC2(CC1)C(C(=O)O)CCN2C(C(F)(F)F)=O

Computed Properties

• Exact Mass: 297.06464897g/mol
• Monoisotopic Mass: 297.06464897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 82.9Ų

Additional information on 1-(2,2,2-trifluoroacetyl)-8-thia-1-azaspiro4.5decane-4-carboxylic acid

1-(2,2,2-Trifluoroacetyl)-8-thia-1-azaspiro[4.5]decane-4-carboxylic Acid: A Comprehensive Overview

The compound 1-(2,2,2-trifluoroacetyl)-8-thia-1-azaspiro[4.5]decane-4-carboxylic acid (CAS No. 2680871-95-6) is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings sharing a single atom. In this case, the spiro structure consists of a five-membered and a four-membered ring system, with the sulfur atom (thia) and nitrogen atom (aza) serving as the shared atoms. The presence of a trifluoroacetyl group and a carboxylic acid group further enhances its chemical versatility and potential applications in various fields.

Recent studies have highlighted the significance of spiro compounds in drug discovery and material science due to their ability to combine multiple functional groups in a compact structure. The trifluoroacetyl group is particularly interesting as it introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule. This feature makes it a valuable component in the design of bioactive compounds, such as inhibitors or receptor agonists.

The carboxylic acid group in this compound plays a critical role in its chemical reactivity and biological activity. It can participate in hydrogen bonding, which is essential for interactions with biological targets such as enzymes or receptors. Additionally, the carboxylic acid group can be modified through various chemical reactions to create derivatives with enhanced properties or specific functionalities.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Researchers have explored its use in synthesizing bioactive agents with improved pharmacokinetic profiles. For instance, studies have shown that incorporating trifluoroacetyl groups into drug candidates can enhance their metabolic stability and bioavailability.

Moreover, the spiro structure of this compound provides an excellent platform for exploring stereochemical effects. The arrangement of substituents around the spiro atom can significantly influence the molecule's conformational flexibility and interactions with biological targets. This has led to its use in studying stereochemical requirements for binding affinity in drug design.

In terms of synthesis, this compound can be prepared through a combination of nucleophilic acyl substitution and spirocyclization reactions. The introduction of the trifluoroacetyl group typically involves reacting an appropriate acyl chloride with an amine or alcohol derivative under controlled conditions. The formation of the spiro ring system requires precise control over reaction conditions to ensure proper cyclization and stereochemistry.

Recent advancements in catalytic methods have further streamlined the synthesis of such complex molecules. For example, transition metal-catalyzed coupling reactions have enabled more efficient construction of spiro systems with high regioselectivity and stereoselectivity.

From an environmental perspective, this compound's stability and biodegradability are critical considerations for its large-scale production and use. Studies have shown that spiro compounds with fluorinated substituents generally exhibit enhanced persistence in environmental systems due to their resistance to hydrolysis and microbial degradation.

In conclusion, 1-(2,2,2-trifluoroacetyl)-8-thia-1-azaspiro[4.5]decane-4-carboxylic acid (CAS No. 2680871-95-6) represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse applications. Its unique combination of functional groups and structural features positions it as a valuable tool in both academic research and industrial development.